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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phenylglyoxylic
acid in various solvents. The document includes quantitative solubility data, detailed
experimental protocols for solubility determination, and a visual representation of the
experimental workflow.

Introduction to Phenylglyoxylic Acid

Phenylglyoxylic acid (also known as benzoylformic acid) is an organic compound with the
formula CeHsCOCOOH.[1] It is a 2-oxo monocarboxylic acid where the aldehyde hydrogen of
glyoxylic acid is replaced by a phenyl group.[2][3][4] At room temperature, it typically appears
as a white to off-white or light yellow crystalline solid.[2][3][4] This compound serves as a key
building block in chemical synthesis and is utilized in the production of pharmaceutical
intermediates and food additives.[5] It is also recognized as a metabolite of ethylbenzene and
styrene, making it a useful biomarker for exposure to these compounds.[2][4][6][7][8]

The solubility of phenylglyoxylic acid is a critical parameter for its application in various
chemical reactions and formulations. It exhibits moderate solubility in polar solvents.[2]

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of
phenylglyoxylic acid in different solvents.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b029381?utm_src=pdf-interest
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylglyoxylic_acid
https://wap.guidechem.com/encyclopedia/benzoylformic-acid-dic5721.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylglyoxylic-Acid
https://www.echemi.com/products/pid_Rock5816-benzoylformicacid.html
https://wap.guidechem.com/encyclopedia/benzoylformic-acid-dic5721.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylglyoxylic-Acid
https://www.echemi.com/products/pid_Rock5816-benzoylformicacid.html
https://www.selleckchem.com/products/phenylglyoxylic-acid.html
https://wap.guidechem.com/encyclopedia/benzoylformic-acid-dic5721.html
https://www.echemi.com/products/pid_Rock5816-benzoylformicacid.html
https://www.targetmol.com/compound/phenylglyoxylic%20acid
https://www.glpbio.com/phenylglyoxylic-acid.html
https://www.medchemexpress.com/phenylglyoxylic-acid.html
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/benzoylformic-acid-dic5721.html
https://www.benchchem.com/product/b029381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Molar
Solvent Temperature Solubility Concentration  Source(s)
(mM)
920 g/L (920,000
Water 0°C ~6128 [3]9]
mg/L)
N 0.1 g/mL (100
Methanol Not Specified ~666 [2][10]
g/L)
Chloroform Not Specified 10% (w/v) - [10]
DMSO Not Specified 3 mg/mL (3 g/L) 19.98 [6]
N 30 mg/mL (30
DMSO Not Specified 199.82 [51[7]
g/L)
- 50 mg/mL (50
DMSO Not Specified 333.04 [8]
g/L)
10% DMSO +
40% PEG300 + -
Not Specified 1 mg/mL (1 g/L) 6.66 [6]

5% Tween 80 +
45% Saline

Note: There are conflicting reports for the solubility in DMSO. This may be due to differences in
experimental conditions or the purity of the solvent. It is also noted that moisture-absorbing
DMSO can reduce solubility.[5] Additionally, while described as moderately soluble in ethanol
and acetone, specific quantitative data for these solvents were not readily available in the
searched literature.[2] One source indicated insolubility in water, which contradicts other
findings.[10]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a solid compound in a solvent.[11] This method ensures that the solvent is fully
saturated with the solute, providing an accurate measure of solubility at a given temperature.
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3.1. Materials and Equipment

Phenylglyoxylic acid (solute)

o Selected solvent(s)

o Sealed glass vials or flasks

» Temperature-controlled shaker or agitator

e Centrifuge

o Syringe filters (e.g., PTFE, chemically inert)

e Analytical balance

e Volumetric flasks and pipettes

» High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

e Thermometer

3.2. Procedure

o Preparation of a Saturated Solution:

o Add an excess amount of phenylglyoxylic acid to a known volume of the chosen solvent
in a sealed container. The excess solid is crucial to ensure that equilibrium is reached.

o Place the container in a temperature-controlled shaker or agitator.[11] Maintain a constant
temperature throughout the experiment, as solubility is temperature-dependent.[12][13]

o Agitate the mixture for a sufficient period (typically 24-72 hours) to allow the system to
reach equilibrium between the dissolved and undissolved solute.[11]

e Phase Separation:
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o Once equilibrium is achieved, separate the undissolved solid from the saturated solution.
[11]

o This is typically done by centrifuging the sample to pellet the excess solid.

o Carefully aspirate the supernatant (the saturated solution) and filter it through a chemically
inert syringe filter to remove any remaining solid particles.[11]

e Quantification of Solute:

o Accurately dilute a known volume of the clear, saturated filtrate with an appropriate
solvent.

o Determine the concentration of phenylglyoxylic acid in the diluted filtrate using a
calibrated analytical method, such as HPLC.[11]

o A calibration curve should be generated using standard solutions of phenylglyoxylic acid
at known concentrations to ensure accurate quantification.[11]

» Data Reporting:

o Calculate the solubility of phenylglyoxylic acid in the solvent based on the measured
concentration and the dilution factor.

o Report the solubility in standard units such as mg/mL, g/L, or molarity (mol/L), and always
specify the temperature at which the measurement was conducted.[11]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining
solubility.
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Caption: A generalized workflow for determining equilibrium solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b029381?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phenylglyoxylic_acid
https://wap.guidechem.com/encyclopedia/benzoylformic-acid-dic5721.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylglyoxylic-Acid
https://www.echemi.com/products/pid_Rock5816-benzoylformicacid.html
https://www.selleckchem.com/products/phenylglyoxylic-acid.html
https://www.targetmol.com/compound/phenylglyoxylic%20acid
https://www.glpbio.com/phenylglyoxylic-acid.html
https://www.medchemexpress.com/phenylglyoxylic-acid.html
https://www.hmdb.ca/metabolites/HMDB0001587
https://www.hmdb.ca/metabolites/HMDB0001587
https://www.sigmaaldrich.com/JP/ja/product/sial/78610
https://www.benchchem.com/pdf/General_Experimental_Protocol_for_Determining_Solubility.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://edu.rsc.org/experiments/the-effect-of-temperature-on-solubility/482.article
https://www.benchchem.com/product/b029381#solubility-of-phenylglyoxylic-acid-in-different-solvents
https://www.benchchem.com/product/b029381#solubility-of-phenylglyoxylic-acid-in-different-solvents
https://www.benchchem.com/product/b029381#solubility-of-phenylglyoxylic-acid-in-different-solvents
https://www.benchchem.com/product/b029381#solubility-of-phenylglyoxylic-acid-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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